Cas no 436087-03-5 (Acetic acid,2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio]-)

• Product Name: Acetic acid,2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio]-
• CAS No: 436087-03-5
• MF: C₁₀H₇FN₂O₃S
• MW: 254.237584352493
• CID: 331321
• PubChem ID: 859851
• Update Time: 2025-04-19

Acetic acid,2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio]-
• [5-(2-Fluoro-phenyl)-[1,3,4]oxadiazol-2-yl-sulfanyl]-acetic acid
• 2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetate
• AC1OJPJC
• SR-01000326979-1
• SR-01000326979
• BB 0255008
• 2-((5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-yl)thio)acetic acid
• 2-((5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-yl)thio)aceticacid
• 436087-03-5
• [5-(2-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetic acid
• 2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetic acid
• AKOS000300677
• {[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid

• MDL： MFCD03430981
• Inchi： 1S/C10H7FN2O3S/c11-7-4-2-1-3-6(7)9-12-13-10(16-9)17-5-8(14)15/h1-4H,5H2,(H,14,15)
• InChI Key： HUMTWDHTQPLDIN-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC=CC=2F)O1

Computed Properties

• Exact Mass: 254.01600
• Monoisotopic Mass: 254.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Boiling Point: 453.1°Cat760mmHg
• Flash Point: 227.8°C
• PSA: 101.52000
• LogP: 2.05240

Acetic acid,2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT